Cas no 2866308-96-3 (2-Azabicyclo[2.1.1]hexane, 4-fluoro-2-[(4-methylphenyl)sulfonyl]- )
2-Azabicyclo[2.1.1]hexane, 4-fluoro-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- 4-Fluoro-2-[(4-methylphenyl)sulfonyl]-2-azabicyclo[2.1.1]hexane (ACI)
- 2-Azabicyclo[2.1.1]hexane, 4-fluoro-2-[(4-methylphenyl)sulfonyl]-
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- Inchi: 1S/C12H14FNO2S/c1-9-2-4-11(5-3-9)17(15,16)14-8-12(13)6-10(14)7-12/h2-5,10H,6-8H2,1H3
- InChI Key: KHJOLMGVHUAHEW-UHFFFAOYSA-N
- SMILES: O=S(N1C2CC(C2)(F)C1)(C1C=CC(C)=CC=1)=O
2-Azabicyclo[2.1.1]hexane, 4-fluoro-2-[(4-methylphenyl)sulfonyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6764139-0.05g |
4-fluoro-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane |
2866308-96-3 | 95% | 0.05g |
$252.0 | 2023-07-07 | |
| Enamine | EN300-6764139-0.1g |
4-fluoro-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane |
2866308-96-3 | 95% | 0.1g |
$376.0 | 2023-07-07 | |
| Enamine | EN300-6764139-0.25g |
4-fluoro-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane |
2866308-96-3 | 95% | 0.25g |
$538.0 | 2023-07-07 | |
| Enamine | EN300-6764139-0.5g |
4-fluoro-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane |
2866308-96-3 | 95% | 0.5g |
$847.0 | 2023-07-07 | |
| Enamine | EN300-6764139-1.0g |
4-fluoro-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane |
2866308-96-3 | 95% | 1.0g |
$1086.0 | 2023-07-07 | |
| Enamine | EN300-6764139-2.5g |
4-fluoro-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane |
2866308-96-3 | 95% | 2.5g |
$2127.0 | 2023-07-07 | |
| Enamine | EN300-6764139-5.0g |
4-fluoro-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane |
2866308-96-3 | 95% | 5.0g |
$3147.0 | 2023-07-07 | |
| Enamine | EN300-6764139-10.0g |
4-fluoro-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane |
2866308-96-3 | 95% | 10.0g |
$4667.0 | 2023-07-07 | |
| 1PlusChem | 1P027VJ1-50mg |
4-fluoro-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane |
2866308-96-3 | 95% | 50mg |
$363.00 | 2023-12-17 | |
| 1PlusChem | 1P027VJ1-100mg |
4-fluoro-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane |
2866308-96-3 | 95% | 100mg |
$527.00 | 2023-12-17 |
2-Azabicyclo[2.1.1]hexane, 4-fluoro-2-[(4-methylphenyl)sulfonyl]- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-Azabicyclo[2.1.1]hexane, 4-fluoro-2-[(4-methylphenyl)sulfonyl]-
Research Brief on 2-Azabicyclo[2.1.1]hexane, 4-fluoro-2-[(4-methylphenyl)sulfonyl]- (CAS: 2866308-96-3)
The compound 2-Azabicyclo[2.1.1]hexane, 4-fluoro-2-[(4-methylphenyl)sulfonyl]- (CAS: 2866308-96-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies have highlighted the synthetic challenges and innovative approaches to constructing the 2-azabicyclo[2.1.1]hexane scaffold, a strained bicyclic system that offers distinct conformational properties. The incorporation of a fluoro substituent and a p-toluenesulfonyl group at specific positions enhances the compound's stability and modulates its interactions with biological targets. Researchers have employed advanced techniques such as asymmetric catalysis and flow chemistry to optimize the synthesis of this compound, achieving higher yields and enantiomeric purity.
In terms of biological activity, preliminary investigations suggest that 2-Azabicyclo[2.1.1]hexane, 4-fluoro-2-[(4-methylphenyl)sulfonyl]- exhibits promising inhibitory effects on certain enzymes involved in inflammatory pathways. Molecular docking studies have revealed its potential to bind selectively to the active sites of these enzymes, making it a candidate for further development as an anti-inflammatory agent. Additionally, its pharmacokinetic properties, including metabolic stability and membrane permeability, are currently under evaluation in preclinical models.
The compound's relevance in drug discovery is further underscored by its potential as a versatile building block for the synthesis of more complex molecules. Its rigid bicyclic core can serve as a conformational constraint in peptide mimetics, while the sulfonyl group offers opportunities for further functionalization. Recent patents and publications indicate growing interest from pharmaceutical companies in exploring its applications in central nervous system (CNS) disorders and oncology.
In conclusion, 2-Azabicyclo[2.1.1]hexane, 4-fluoro-2-[(4-methylphenyl)sulfonyl]- (CAS: 2866308-96-3) represents a promising avenue for research in medicinal chemistry. Its unique structural attributes, combined with its emerging biological activities, position it as a valuable tool for drug discovery. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and expanding its therapeutic potential.
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